Cas no 58621-52-6 (1-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one)

• Product Name: 1-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one
• CAS No: 58621-52-6
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 341456
• PubChem ID: 12357018
• Update Time: 2023-11-22

1-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,4-dihydro-2H-1-benzopyran-6-yl)-
• 1-(3,4-dihydro-2H-chromen-6-yl)ethanone
• 1-chroman-6-yl-ethanone
• 1-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one
• SCHEMBL1726294
• 1-(chroman-6-yl)ethanone
• BAXUMNKQKVFPNU-UHFFFAOYSA-N
• 6-acetylchroman
• N12807
• DTXSID80493799
• 58621-52-6
• EN300-102687
• CS-0230196
• AKOS010256162

• Inchi： 1S/C11H12O2/c1-8(12)9-4-5-11-10(7-9)3-2-6-13-11/h4-5,7H,2-3,6H2,1H3
• InChI Key： BAXUMNKQKVFPNU-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(C)=O)=CC=2CCC1

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans